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Compound of Interest

Compound Name: Tenatoprazole

Cat. No.: B1683002

The following provides essential safety and logistical information for the proper disposal of
Tenatoprazole, a proton pump inhibitor used in research and development. Adherence to
these procedures is critical for ensuring personnel safety, environmental protection, and
regulatory compliance.

Tenatoprazole Hazard Profile

Before handling, it is crucial to be aware of the hazards associated with Tenatoprazole. This
information is compiled from Safety Data Sheets (SDS).[1][2][3]

Hazard Classification GHS Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]
Skin Irritation H315 Causes skin irritation.[1][2]

o Causes serious eye irritation.
Eye Irritation H319

[1](2]

Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation.[1][2]

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Personal Protective Equipment (PPE) and Handling
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Due to the identified hazards, all personnel handling Tenatoprazole, including for disposal,
must wear appropriate PPE.

Gloves: Chemical-resistant gloves (e.g., nitrile).
Eye Protection: Safety glasses or goggles.[3]
Lab Coat: A standard lab coat is required to prevent skin contact.[3]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to
avoid inhaling dust.[3]

Step-by-Step Disposal Protocol

Improper disposal, such as flushing down the drain or mixing with general trash, is prohibited
as it can lead to environmental contamination and pose risks to public health.[4][5]
Pharmaceutical waste must be managed as a regulated waste stream.[6][7]

Step 1: Waste Identification and Segregation

Pure Tenatoprazole (Unused/Expired): This is considered chemical waste. It should not be
mixed with non-hazardous waste.

Contaminated Labware: Items such as gloves, weighing papers, pipette tips, and empty
stock containers that have come into direct contact with Tenatoprazole are also considered
chemical waste.

Aqueous Solutions: Do not dispose of aqueous solutions containing Tenatoprazole down
the drain.[1][5] They must be collected as hazardous chemical waste.

Step 2: Containerization
e Solid Waste:

o Place pure Tenatoprazole powder and grossly contaminated items (e.g., weighing boats
with visible residue) into a dedicated, sealable, and clearly labeled hazardous waste
container.
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o For sharps waste (needles, scalpels) contaminated with Tenatoprazole, use a designated
sharps container appropriate for chemical contamination.[6]

e Liquid Waste:

o Collect all solutions containing Tenatoprazole in a compatible, leak-proof, and sealable
hazardous waste container (e.g., a designated carboy).

o Ensure the container is appropriate for the solvents used.
Step 3: Labeling
« All waste containers must be clearly labeled as "Hazardous Waste."

e The label must include:

[¢]

The full chemical name: "Tenatoprazole”

[e]

CAS Number: 113712-98-4[1][8]

o

An accurate description of the contents (e.g., "Solid Tenatoprazole waste," "Aqueous
solution of Tenatoprazole").

o

The associated hazard warnings (e.g., "Harmful,” "Irritant™).

The date the waste was first added to the container.

[¢]

Step 4: Storage

o Store sealed waste containers in a designated, secure satellite accumulation area within the
laboratory.

e Ensure secondary containment is used for liquid waste containers to prevent spills.
o Keep waste containers closed at all times, except when adding waste.

Step 5: Final Disposal
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» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e Most pharmaceutical waste is treated via incineration at a permitted facility to ensure
complete destruction.[4]

e Maintain all necessary documentation and records of waste disposal as required by your
institution and regulatory bodies like the EPA.[4][6]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the disposal of Tenatoprazole
and related materials in a laboratory setting.
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Caption: Decision workflow for segregating and disposing of Tenatoprazole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683002#tenatoprazole-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/18717m.pdf
https://file.medchemexpress.com/batch_PDF/HY-17421/Tenatoprazole-SDS-MedChemExpress.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718002100000007504084876823870095/T1754_MSDS.pdf
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.phs.co.uk/resources/safe-disposal-of-unwanted-pharmaceuticals-a-complete-guide-to-best-practices/
https://www.phs.co.uk/resources/safe-disposal-of-unwanted-pharmaceuticals-a-complete-guide-to-best-practices/
https://www.anentawaste.com/knowledge-hub/resources/a-guide-to-the-disposal-of-pharmaceutical-waste/
https://www.chemicalbook.com/msds/tenatoprazole.htm
https://www.benchchem.com/product/b1683002#tenatoprazole-proper-disposal-procedures
https://www.benchchem.com/product/b1683002#tenatoprazole-proper-disposal-procedures
https://www.benchchem.com/product/b1683002#tenatoprazole-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

